Cas no 191598-35-3 (methyl (2R)-2-amino-2-phenylpropanoate hydrochloride)

• Product Name: methyl (2R)-2-amino-2-phenylpropanoate hydrochloride
• CAS No: 191598-35-3
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD12910939
• CID: 5608043
• PubChem ID: 141027321
• Update Time: 2025-06-15

methyl (2R)-2-amino-2-phenylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-amino-2-phenylpropanoate hydrochloride
• 191598-35-3
• EN300-8669207
• methyl (2R)-2-amino-2-phenylpropanoate hydrochloride
• SCHEMBL22032403

• MDL： MFCD12910939
• Inchi： 1S/C10H13NO2.ClH/c1-10(11,9(12)13-2)8-6-4-3-5-7-8;/h3-7H,11H2,1-2H3;1H/t10-;/m1./s1
• InChI Key： VBBAHSFGHQGGNJ-HNCPQSOCSA-N
• SMILES： [C@](C1C=CC=CC=1)(N)(C)C(=O)OC.Cl

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2R)-2-amino-2-phenylpropanoate hydrochloride

Comprehensive Analysis of Methyl (2R)-2-amino-2-phenylpropanoate Hydrochloride (CAS No. 191598-35-3)

Methyl (2R)-2-amino-2-phenylpropanoate hydrochloride (CAS 191598-35-3) is a chiral ester derivative widely recognized for its applications in pharmaceutical synthesis and biochemical research. This compound, characterized by its enantiopure (R)-configuration, serves as a critical intermediate in the production of optically active drugs, particularly in neurology and metabolic disorder therapies. Its molecular structure combines a phenyl group with an esterified amino acid moiety, enhancing its reactivity in peptide coupling and asymmetric synthesis.

Recent trends highlight growing interest in chiral building blocks like methyl (2R)-2-amino-2-phenylpropanoate HCl, driven by advancements in green chemistry and sustainable drug development. Researchers frequently search for "high-purity chiral intermediates" or "CAS 191598-35-3 suppliers," reflecting demand for reliable sources in API manufacturing. The compound's role in enantioselective catalysis aligns with industry shifts toward precision medicine, where stereochemical purity impacts drug efficacy and safety profiles.

From a technical perspective, methyl (2R)-2-amino-2-phenylpropanoate hydrochloride exhibits excellent solubility in polar solvents (e.g., water, methanol), facilitating its use in solution-phase peptide synthesis. Analytical techniques such as HPLC and chiral GC confirm its >98% enantiomeric excess (ee), a key parameter for regulatory compliance in pharmaceutical applications. Stability studies under controlled conditions (2-8°C, inert atmosphere) further support its utility in long-term storage for industrial workflows.

Emerging applications include its incorporation into prodrug designs and bioconjugation strategies, addressing challenges in drug delivery systems. FAQs like "How to optimize yield for CAS 191598-35-3 derivatives?" often relate to reaction conditions (pH 5-6, 20-25°C) and protecting group selection. The compound's low hygroscopicity compared to free-base analogs makes it preferable for solid-phase formulations, a topic gaining traction in formulation science forums.

Regulatory-wise, methyl (2R)-2-amino-2-phenylpropanoate HCl complies with ICH Q7 guidelines for pharmaceutical intermediates, with documented MSDS emphasizing standard handling precautions. Its non-GMO status and absence of animal-derived components respond to growing market demands for vegan-certified reagents in biopharma. Patent landscapes reveal increasing use in neuroprotective agent syntheses, correlating with rising searches for "blood-brain barrier permeable compounds."

In conclusion, CAS 191598-35-3 represents a versatile chiral synthon bridging academic research and industrial-scale drug production. Its alignment with sustainable chemistry principles and precision therapeutics underscores its relevance in contemporary medicinal chemistry. Ongoing studies exploring its derivatization potential continue to expand its applications in cutting-edge therapeutic areas.